Cas no 1805189-07-4 (4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1805189-07-4
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4847025
• Update Time: 2025-06-20

4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5ClF5NO2/c10-2-4-1-5(8(11)12)16-6(3-17)7(4)18-9(13,14)15/h1,3,8H,2H2
• InChI Key： URLUQELBSRCYIJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=NC(C=O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805189-07-4)

4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805189-07-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of multiple fluorine atoms in 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde suggests that it may exhibit favorable pharmacological profiles, such as increased lipophilicity and reduced susceptibility to metabolic degradation.

In the context of medicinal chemistry, 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored for its potential as a lead compound in the development of new drugs. Its unique combination of functional groups provides a versatile platform for chemical modifications, allowing researchers to fine-tune its properties for specific therapeutic targets.

One notable area of research involves the use of this compound as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The chloromethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions, to generate a wide range of derivatives with diverse biological activities.

The difluoromethyl and trifluoromethoxy groups are known to influence the electronic properties and conformational flexibility of the molecule. These effects can be leveraged to optimize the binding affinity and selectivity of the compound towards specific biomolecular targets. For instance, studies have shown that fluorinated pyridines can exhibit potent inhibitory activity against certain enzymes and receptors, making them attractive candidates for drug development.

In addition to its potential as a therapeutic agent, 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been investigated for its utility in chemical synthesis. Its reactivity and stability make it an excellent starting material for the preparation of complex organic molecules with high synthetic value. Researchers have reported several efficient synthetic routes to access this compound, including metal-catalyzed cross-coupling reactions and electrophilic fluorination methods.

The biological evaluation of 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has revealed its potential as an inhibitor of various biological processes. For example, preliminary studies have demonstrated its ability to modulate enzyme activity and cellular signaling pathways, suggesting that it may have applications in treating diseases characterized by aberrant enzyme function or signal transduction.

To further explore the therapeutic potential of this compound, ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying the molecular structure, researchers aim to identify derivatives with enhanced potency, selectivity, and safety profiles. This approach is crucial for advancing the compound from a lead candidate to a viable drug candidate suitable for clinical trials.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805189-07-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent or synthetic intermediate.